Cas no 298692-34-9 (2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-)

• Product Name: 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-
• CAS No: 298692-34-9
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 249299
• PubChem ID: 11600866
• Update Time: 2025-06-09

2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-
• 2-Pyridinecarboxylicacid, 6-(chloroacetyl)- (9CI)
• 6-(2-chloroacetyl)pyridine-2-carboxylic acid
• 298692-34-9
• DTXSID40469238
• SCHEMBL1545520
• Z1255494496
• AKOS024461901
• EN300-747076
• 2-(2-chloroacetyl)-6-pyridine carboxylic acid
• SCLHXEAANMJYKR-UHFFFAOYSA-N

• Inchi： 1S/C8H6ClNO3/c9-4-7(11)5-2-1-3-6(10-5)8(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： SCLHXEAANMJYKR-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 199.00368
• Monoisotopic Mass: 199.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26

Additional information on 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-

Comprehensive Overview of 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)- (CAS No. 298692-34-9)

2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-, with the CAS number 298692-34-9, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, known for its versatile applications in drug discovery and material science. Researchers and industries are increasingly interested in this molecule due to its unique structural properties, which make it a valuable intermediate in synthesizing more complex compounds.

The growing demand for pyridine-based compounds in modern chemistry has placed 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)- at the forefront of scientific discussions. Its molecular structure, featuring a chloroacetyl group attached to the pyridine ring, enables selective reactivity, making it a preferred choice for coupling reactions and functional group transformations. This characteristic aligns with current trends in green chemistry and sustainable synthesis, where efficiency and minimal waste generation are prioritized.

One of the most frequently asked questions about CAS 298692-34-9 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is critical for its application in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage and transportation, addressing common logistical challenges in the chemical supply chain.

In the context of drug development, 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)- has garnered attention for its potential role in creating bioactive molecules. Recent publications highlight its use as a building block for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. This connection to healthcare innovation has driven increased searches for its synthetic pathways and safety profiles across academic and industrial platforms.

From an industrial perspective, the compound’s relevance extends to material science, particularly in the development of advanced polymers and coordination complexes. Its ability to act as a ligand or a cross-linking agent has been explored in creating functional materials with tailored properties. This versatility resonates with the rising interest in smart materials and nanotechnology, further boosting its prominence in scientific literature and patent filings.

Environmental considerations are also a key topic surrounding 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)-. As regulatory frameworks tighten, researchers are investigating its biodegradability and eco-toxicity. Preliminary data suggest that proper handling and disposal methods can mitigate environmental impact, making it a viable option for industries committed to sustainable practices. This aspect is particularly relevant to users searching for eco-friendly chemical alternatives.

In summary, 2-Pyridinecarboxylicacid, 6-(2-chloroacetyl)- (CAS 298692-34-9) represents a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and material science. Its structural uniqueness, combined with growing industrial and academic interest, positions it as a critical component in modern chemical research. By addressing common queries and aligning with contemporary trends like green chemistry and healthcare innovation, this overview provides a comprehensive yet accessible resource for professionals and enthusiasts alike.